Cas no 2138037-72-4 (2-Methyl-5-(methylamino)cyclohexane-1-carboxylic acid)

• Product Name: 2-Methyl-5-(methylamino)cyclohexane-1-carboxylic acid
• CAS No: 2138037-72-4
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5990160
• PubChem ID: 149398810
• Update Time: 2025-06-12

2-Methyl-5-(methylamino)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138037-72-4
• 2-methyl-5-(methylamino)cyclohexane-1-carboxylic acid
• EN300-1158344
• 2-Methyl-5-(methylamino)cyclohexane-1-carboxylic acid

• Inchi： 1S/C9H17NO2/c1-6-3-4-7(10-2)5-8(6)9(11)12/h6-8,10H,3-5H2,1-2H3,(H,11,12)
• InChI Key： SIBYLOSBBRQYDH-UHFFFAOYSA-N
• SMILES： OC(C1CC(CCC1C)NC)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-Methyl-5-(methylamino)cyclohexane-1-carboxylic acid

Comprehensive Overview of 2-Methyl-5-(methylamino)cyclohexane-1-carboxylic acid (CAS No. 2138037-72-4)

2-Methyl-5-(methylamino)cyclohexane-1-carboxylic acid (CAS No. 2138037-72-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This cyclohexane derivative is characterized by its unique structural features, including a methylamino substituent and a carboxylic acid functional group, which make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets.

The compound's CAS number 2138037-72-4 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. In recent years, the demand for 2-Methyl-5-(methylamino)cyclohexane-1-carboxylic acid has surged, driven by its relevance in developing novel therapeutics. Its structural versatility allows for modifications that can enhance pharmacokinetic properties, making it a focal point for studies on central nervous system (CNS) agents and anti-inflammatory drugs.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-Methyl-5-(methylamino)cyclohexane-1-carboxylic acid?" Synthetic chemists often explore multi-step pathways involving cyclohexane ring functionalization and selective amination to achieve high yields and purity. Advanced techniques such as asymmetric catalysis and green chemistry approaches are also being investigated to optimize its production.

Another hot topic in the scientific community is the compound's potential role in precision medicine. With the rise of personalized therapies, 2-Methyl-5-(methylamino)cyclohexane-1-carboxylic acid is being studied for its ability to interact with specific enzymes or receptors. This aligns with the growing interest in targeted drug delivery systems and biomarker discovery, which are key trends in modern pharmacology.

From an industrial perspective, the scalability of 2-Methyl-5-(methylamino)cyclohexane-1-carboxylic acid synthesis is a critical consideration. Companies are investing in process optimization and quality control measures to meet the demands of large-scale pharmaceutical manufacturing. Additionally, regulatory agencies emphasize the importance of Good Manufacturing Practices (GMP) to ensure the compound's safety and efficacy in clinical applications.

Environmental sustainability is another area where this compound is making waves. Researchers are exploring eco-friendly solvents and catalytic methods to reduce the environmental footprint of its synthesis. This aligns with global initiatives to promote green chemistry and sustainable drug development, which are increasingly prioritized by both academia and industry.

In summary, 2-Methyl-5-(methylamino)cyclohexane-1-carboxylic acid (CAS No. 2138037-72-4) is a compound of immense scientific and industrial significance. Its applications span from drug discovery to sustainable chemistry, making it a subject of ongoing research and innovation. As the pharmaceutical landscape evolves, this molecule is poised to play a pivotal role in addressing unmet medical needs and advancing therapeutic solutions.